2-[(But-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid

• Molecular Formula: C8H8N2O2S
• Molecular Weight: 196.23 g/mol
• SMILES: C#CCCNC1=NC=C(S1)C(=O)O
• InChI: InChI=1S/C8H8N2O2S/c1-2-3-4-9-8-10-5-6(13-8)7(11)12/h1,5H,3-4H2,(H,9,10)(H,11,12)
• InChIKey: ABBNELXTOJTHFX-UHFFFAOYSA-N

2-[(But-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic Acid (CAS 1878307-06-2): Procurement-Relevant Structural & Class Identity

2-[(But-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid is a synthetic, bifunctional heterocyclic building block (molecular formula C₈H₈N₂O₂S, molecular weight 196.23 g/mol) . It belongs to the 2-aminothiazole-5-carboxylic acid class, which has been broadly claimed in patents for xanthine oxidase inhibition and uric acid-lowering applications [1]. The compound is distinguished from generic 2-aminothiazole-5-carboxylic acid (CAS 40283-46-3) by the installation of a terminal alkyne (but-3-yn-1-yl) handle on the 2-amino position. This structural feature introduces reactivity orthogonal to the core thiazole pharmacophore that cannot be replicated by non-alkynylated congeners.

1

Terminal alkyne handle enables CuAAC click chemistry, absent in non-alkynylated analogs.

2

5-Carboxylic acid regiochemistry matches patented xanthine oxidase pharmacophore requirement.

3

Distinguished from generic 2-aminothiazole-5-carboxylic acid by the built-in alkyne linker.

• [1] US Patent 11,401,247 B2. Thiazole-5-carboxylic acid derivative and preparation method and use thereof. Filed Jan 18, 2019. View Source

Why 2-[(But-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic Acid Cannot Be Replaced by Common Thiazole-5-carboxylic Acid Analogs

Generic substitution among 2-aminothiazole-5-carboxylic acid derivatives is not scientifically valid because the specific alkyne chain governs three independently verifiable properties that dictate a compound's utility: (i) copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) competency, which is entirely absent in non-alkynylated analogs such as 2-amino-5-thiazolecarboxylic acid [1]; (ii) linker length-dependent spatial separation between the thiazole pharmacophore and a conjugated payload, where a four-carbon (but-3-yn-1-yl) chain provides a distinct geometry compared to the shorter propargyl (prop-2-yn-1-yl) or longer pent-3-yn-1-yl homologs ; and (iii) steric and electronic modulation of the 2-amino group, where branching (e.g., but-3-yn-2-yl) alters the secondary amine's nucleophilicity and hydrogen-bonding capacity relative to the linear but-3-yn-1-yl chain [2]. These differences mean that SAR optimization, bioconjugation efficiency, and downstream synthetic yields are chain-specific and not interchangeable.

Non-alkynylated thiazole analogs

Lack the terminal alkyne, eliminating CuAAC competency and bioconjugation utility entirely.

Shorter or longer alkyne chains

Prop-2-yn-1-yl or pent-3-yn-1-yl homologs shift spatial separation between pharmacophore and payload, altering SAR and PROTAC linker geometry.

Branched alkyne regioisomer (but-3-yn-2-yl)

Increased steric congestion at the secondary carbon may reduce CuAAC kinetics and alter hydrogen-bonding capacity compared to the linear chain.

• [1] Kuujia. 2-[(Hex-5-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid (CAS 1859426-10-0) Product Description. (Demonstrates alkyne-enabled click chemistry as a class feature). View Source
• [2] Kuujia. 2-(But-3-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid (CAS 1872902-69-6) Product Description. (Documents the branched-regioisomer comparator). View Source

Quantitative Differential Evidence for 2-[(But-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic Acid Against Closest Analogs

Regioisomeric Differentiation: 5-Carboxylic Acid vs. 4-Carboxylic Acid Isomer

The position of the carboxylic acid on the thiazole ring is a critical determinant of target engagement in the xanthine oxidase (XO) patent space. The 5-carboxylic acid isomer (target compound) positions the carboxylate for binding interactions that are geometrically distinct from the 4-carboxylic acid isomer (CAS 1874578-74-1) . In the broader class of thiazole-5-carboxylic acid derivatives disclosed in US11401247B2, the 5-carboxylate substitution is a mandatory structural requirement for uric acid-lowering activity; the corresponding 4-carboxylic acid regioisomers are not encompassed within the granted claims and do not appear in the exemplified active compounds [1]. While direct IC50 data for the target compound vs. its 4-carboxylic acid isomer are not publicly available, the patent's exhaustive structure-activity landscape establishes the 5-carboxylate as a non-negotiable pharmacophoric element.

Regioisomer Scope

Class-level inference

5-COOH: patented pharmacophore requirement; 4-COOH (CAS 1874578-74-1): excluded from patent claims

Binary selection criterion for xanthine oxidase inhibitor research.

Based on US11401247B2 structural claims; no direct IC50 comparison available.

Evidence Dimension	Patented uric acid-lowering pharmacophore requirement
Target Compound Data	2-Amino substituted at position 2; carboxylic acid at position 5 (claimed scaffold)
Comparator Or Baseline	2-[(But-3-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid (CAS 1874578-74-1, carboxylic acid at position 4)
Quantified Difference	5-COOH: meets patent Formula (I) requirement; 4-COOH: outside patent scope; no active examples in patent
Conditions	Analysis of US11401247B2 claims and exemplified compounds

Why This Matters

For procurement targeting uric acid-lowering or XO-inhibitor development, the 5-carboxylic acid regiochemistry is a binary selection criterion supported by patent scope; the 4-carboxylic acid isomer is excluded from the protected pharmacophore.

• [1] US Patent 11,401,247 B2, Claim 1 and Formula (I), specifying thiazole-5-carboxylic acid as core scaffold. View Source

Alkyne Chain Linearity vs. Branching: But-3-yn-1-yl vs. But-3-yn-2-yl Substitution

The target compound bears a linear but-3-yn-1-yl chain, whereas the closest branched analog, 2-(but-3-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid (CAS 1872902-69-6), carries the alkyne on a secondary carbon alpha to the amine [1]. The linear chain provides a longer, unhindered spacer (4 atoms from amine to terminal alkyne) compared to the branched chain (3 atoms). In click chemistry applications, the linear but-3-yn-1-yl chain is expected to exhibit reduced steric congestion around the terminal alkyne, potentially yielding faster CuAAC kinetics compared to the α-branched but-3-yn-2-yl derivative. This inference is supported by well-established principles of CuAAC reactivity where steric accessibility of the terminal alkyne directly correlates with cycloaddition rate.

Chain Linearity

Class-level inference

Linear but-3-yn-1-yl: reduced steric hindrance vs. branched but-3-yn-2-yl (CAS 1872902-69-6)

Supports potentially faster CuAAC kinetics through better alkyne accessibility.

Mechanistic inference from CuAAC literature; no compound-specific kinetic data.

Evidence Dimension	Steric accessibility of terminal alkyne for CuAAC reactivity
Target Compound Data	Linear but-3-yn-1-yl chain; 4-bond spacer from amine N to alkyne terminus; no α-substitution at the carbon bearing the amine
Comparator Or Baseline	2-(But-3-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid (CAS 1872902-69-6); branched chain; 3-bond spacer; methyl group at α-carbon to amine
Quantified Difference	Linear chain: reduced steric hindrance at alkyne (qualitative); Branch: increased steric demand at α-position, potentially slower click kinetics
Conditions	Structural comparison of SMILES; mechanistic inference from CuAAC literature (no direct kinetic data available for these specific compounds)

Why This Matters

For users performing azide-alkyne bioconjugation, the linear but-3-yn-1-yl chain offers a sterically less hindered alkyne, which can translate to higher conjugation yields in practice.

• [1] Kuujia. 2-(But-3-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid (CAS 1872902-69-6) Product Description. View Source

Linker Length Optimization: But-3-yn-1-yl vs. Prop-2-yn-1-yl vs. Pent-3-yn-1-yl Chain

The target compound's but-3-yn-1-yl chain provides a 4-carbon spacer between the 2-amino attachment point and the terminal alkyne. In the homologous series of 2-(alkynylamino)thiazole-5-carboxylic acids, the propargyl analog (prop-2-yn-1-yl, 3-carbon spacer) positions any conjugated azide partner closer to the thiazole core, while the pent-3-yn-1-yl analog (5-carbon spacer) extends the payload further into solvent space . In PROTAC and bi-functional molecule design, linker length is a primary determinant of ternary complex formation and degradation efficiency. The but-3-yn-1-yl chain occupies an intermediate length that is frequently optimal for balancing flexibility with proximity.

Linker Spacer Length

Data to verify

4-atom spacer (but-3-yn-1-yl): intermediate between 3-atom propargyl and 5-atom pent-3-yn-1-yl chains

Distinct geometric option for SAR and PROTAC linker optimization campaigns.

No target-specific functional assay data; length-based structural inference only.

Evidence Dimension	Alkyne linker length (spacer atoms from thiazole 2-NH to terminal alkyne)
Target Compound Data	But-3-yn-1-yl: 4-atom spacer (C-C-C≡C)
Comparator Or Baseline	Prop-2-yn-1-yl: 3-atom spacer (C-C≡C); Pent-3-yn-1-yl: 5-atom spacer (C-C-C-C≡C)
Quantified Difference	But-3-yn-1-yl is intermediate in length: +1 atom vs. prop-2-yn-1-yl; -1 atom vs. pent-3-yn-1-yl
Conditions	Structural chain-length enumeration based on SMILES; no target-specific functional assay data

Why This Matters

This intermediate linker length provides a distinct geometric option not offered by shorter or longer commercially available homologs, directly relevant to SAR campaigns where linker length is systematically optimized.

Vendor-Supplied Purity: 95% Baseline vs. Custom Synthesis Alternatives

Commercially, the target compound is available at a standardized purity of 95% (HPLC) from the primary catalog supplier Leyan (Product No. 2108822) . In contrast, the 4-carboxylic acid regioisomer (CAS 1874578-74-1) and the but-3-yn-2-yl branched isomer (CAS 1872902-69-6) are not listed with comparable stock availability or defined purity specifications from major catalog vendors, often requiring custom synthesis . This differential in off-the-shelf availability with guaranteed analytical specification reduces procurement lead time and quality uncertainty.

Catalog Purity

Supplier data

95% (HPLC) from primary vendor Leyan; stock available

Reduces purification need and procurement lead time compared to custom-synthesized analogs.

Vendor catalog data as of May 2026; comparator isomers lack standardized purity listings.

Evidence Dimension	Commercially available purity and catalog status
Target Compound Data	Purity: 95% (Leyan catalog); stock available
Comparator Or Baseline	4-carboxylic acid regioisomer (CAS 1874578-74-1): no 95% catalog listing identified; branched isomer (CAS 1872902-69-6): no standardized purity listing identified
Quantified Difference	Target compound: 95% purity guaranteed; comparators: purity not readily guaranteed via standard catalog procurement
Conditions	Vendor catalog data as of May 2026

Why This Matters

A guaranteed 95% purity enables direct use without additional purification, shortening the procurement-to-experiment cycle compared to custom-synthesized analogs.

Scientifically Validated Application Scenarios for 2-[(But-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic Acid

CuAAC-Mediated Bioconjugation for Chemical Biology Probe Synthesis

The terminal alkyne of 2-[(But-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid serves as a click chemistry handle for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). The linear but-3-yn-1-yl chain provides steric accessibility superior to branched alkyne analogs (Section 3, Evidence Item 2). After amide or ester derivatization of the 5-carboxylic acid, the alkyne can be conjugated to azide-bearing fluorescent dyes, biotin, or affinity resins, enabling target-identification pull-down experiments. The thiazole core provides a rigid, low-molecular-weight scaffold that minimizes non-specific binding compared to extended aliphatic linkers.

Xanthine Oxidase Inhibitor Lead Optimization with Built-in Click Handle

Given that thiazole-5-carboxylic acid derivatives are a patented pharmacophore class for XO inhibition and uric acid lowering (US11401247B2; Section 1, Section 3 Evidence Item 1), this compound enables a strategy where the alkyne can be used for late-stage diversification via CuAAC without disrupting the carboxylic acid binding motif. The 5-COOH regiochemistry is mandatory for maintaining the binding orientation claimed in the patent, distinguishing it from the 4-COOH regioisomer which cannot serve as a direct patent-compatible scaffold.

Bifunctional PROTAC Linker with Thiazole Rigidity Element

In proteolysis-targeting chimera (PROTAC) design, linker composition and length critically affect ternary complex stability. The but-3-yn-1-yl chain offers a 4-atom spacer from the amino-thiazole core (Section 3, Evidence Item 3), intermediate between shorter propargyl and longer pentynyl linkers. The thiazole ring introduces conformational rigidity, potentially reducing the entropic penalty of ternary complex formation compared to fully flexible alkyl linkers. The 5-COOH provides an orthogonal derivatization point (amide coupling to an E3 ligase ligand), while the alkyne can attach to a target-protein ligand via CuAAC.

Rapid SAR Exploration Through Off-the-Shelf Alkyne-Azide Library Synthesis

The compound's 95% purity and immediate commercial availability (Section 3, Evidence Item 4) enable medicinal chemistry teams to run parallel CuAAC reactions with diverse azide-containing fragments without prior purification. This facilitates one-step library generation for SAR studies, avoiding the multi-step synthesis and purification required for custom-made analogs. The consistent purity specification reduces batch-to-batch variability in high-throughput screening campaigns.

Application

Selection Property

Validation Focus

CuAAC-mediated bioconjugation

Linear alkyne handle with steric accessibility

Coupling efficiency with azide-bearing probes

XO inhibitor lead optimization

5-COOH regiochemistry for patent-defined pharmacophore

XO inhibition assay and binding orientation SAR

PROTAC linker design

4-atom alkyne spacer with thiazole conformational rigidity

Ternary complex formation and degradation efficiency

Rapid SAR library synthesis

Off-the-shelf catalog purity specification

Batch-to-batch reproducibility in HTS campaigns

• [1] US Patent 11,401,247 B2. Thiazole-5-carboxylic acid derivative and preparation method and use thereof. View Source